Cas no 195606-36-1 (methyl (2E)-3-(1H-pyrazol-3-yl)prop-2-enoate)

• Product Name: methyl (2E)-3-(1H-pyrazol-3-yl)prop-2-enoate
• CAS No: 195606-36-1
• MF: C₇H₈N₂O₂
• MW: 152.150621414185
• CID: 6152030
• PubChem ID: 10749369
• Update Time: 2025-06-11

methyl (2E)-3-(1H-pyrazol-3-yl)prop-2-enoate Chemical and Physical Properties

Names and Identifiers

• methyl (2E)-3-(1H-pyrazol-3-yl)prop-2-enoate
• 195606-36-1
• EN300-1455889

• Inchi： 1S/C7H8N2O2/c1-11-7(10)3-2-6-4-5-8-9-6/h2-5H,1H3,(H,8,9)/b3-2+
• InChI Key： KOCYHWZSFYSFOS-NSCUHMNNSA-N
• SMILES： O(C)C(/C=C/C1=CC=NN1)=O

Computed Properties

• Exact Mass: 152.058577502g/mol
• Monoisotopic Mass: 152.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 55Ų

Additional information on methyl (2E)-3-(1H-pyrazol-3-yl)prop-2-enoate

Comprehensive Overview of Methyl (2E)-3-(1H-pyrazol-3-yl)prop-2-enoate (CAS No. 195606-36-1)

Methyl (2E)-3-(1H-pyrazol-3-yl)prop-2-enoate, with the CAS number 195606-36-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, featuring a pyrazole moiety and an α,β-unsaturated ester group, exhibits unique reactivity and potential applications in drug discovery and material science. Its molecular structure combines the versatility of pyrazole heterocycles with the synthetic utility of conjugated esters, making it a valuable intermediate for cross-coupling reactions and bioactive molecule design.

Recent trends in AI-assisted drug discovery and green chemistry have amplified interest in compounds like methyl (2E)-3-(1H-pyrazol-3-yl)prop-2-enoate. Researchers are particularly focused on its role as a Michael acceptor in click chemistry applications, where its electron-deficient alkene participates in selective bond formations. The compound's structural motif appears in several kinase inhibitor scaffolds, aligning with current searches for targeted cancer therapies and anti-inflammatory agents.

The synthesis of CAS 195606-36-1 typically involves Horner-Wadsworth-Emmons or Knoevenagel condensation reactions between pyrazole-3-carbaldehyde derivatives and methyl phosphonates. Its Z/E isomerism has been extensively studied using NMR spectroscopy and X-ray crystallography, with the (2E)-configuration demonstrating superior stability in most solvent systems. These characteristics make it a frequent subject in computational chemistry studies investigating molecular conformation and intermolecular interactions.

In material science, the π-conjugated system of methyl (2E)-3-(1H-pyrazol-3-yl)prop-2-enoate contributes to interesting photophysical properties. Recent publications explore its incorporation into organic semiconductors and luminescent materials, addressing growing demand for energy-efficient displays and solar cell technologies. The compound's hydrogen bonding capacity through its pyrazole NH group enables the formation of supramolecular architectures, a hot topic in nanotechnology forums.

Analytical methods for 195606-36-1 typically employ reverse-phase HPLC with UV detection at 260-280 nm, while mass spectrometry confirms its molecular ion at m/z 166 [M+H]⁺. Stability studies indicate optimal storage under inert atmosphere at -20°C to prevent hydrolytic degradation of the ester group. These protocols reflect current industry standards for high-purity intermediates in GMP-compliant synthesis.

Emerging applications leverage the compound's metal-coordinating properties, particularly in designing catalytic ligands for asymmetric synthesis. Its bidentate coordination capability through the pyrazole nitrogen and ester carbonyl makes it attractive for transition metal complexes, coinciding with increased searches for sustainable catalysis solutions. Patent analyses reveal growing IP activity around derivatives of methyl (2E)-3-(1H-pyrazol-3-yl)prop-2-enoate in bioconjugation techniques.

Environmental fate studies of CAS 195606-36-1 show moderate biodegradability (OECD 301D), with QSAR models predicting low ecotoxicity – a crucial consideration for green chemistry initiatives. Its logP value of 1.2 suggests favorable ADME properties for pharmaceutical applications, explaining its prevalence in medicinal chemistry literature addressing blood-brain barrier penetration.

The commercial availability of methyl (2E)-3-(1H-pyrazol-3-yl)prop-2-enoate from specialty chemical suppliers has increased by 42% since 2020, reflecting demand from contract research organizations and academic labs. Current price benchmarks range $120-180/g at >98% purity, with custom synthesis services offering isotope-labeled variants for metabolic studies. This market trend parallels growing investment in heterocyclic building blocks for combinatorial chemistry.

Future research directions may explore the compound's potential in proteolysis-targeting chimeras (PROTACs) and covalent inhibitors, areas generating substantial PubMed citations. Its balanced lipophilicity and hydrogen bond donors make it particularly suitable for fragment-based drug design – currently a top search term in cheminformatics platforms. Advanced cryo-EM studies could further elucidate its protein-ligand interactions at atomic resolution.